isochromophilone II
isochromophilone II
Brand Name:
Vulcanchem
CAS No.:
154170-71-5
VCID:
VC0127941
InChI:
InChI=1S/C22H27ClO4/c1-6-13(2)9-14(3)7-8-16-11-17-18(12-27-16)19(10-15(4)24)22(5,26)21(25)20(17)23/h7-9,11-13,19,26H,6,10H2,1-5H3/b8-7+,14-9+/t13-,19+,22+/m0/s1
SMILES:
CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C(C(C2=CO1)CC(=O)C)(C)O)Cl
Molecular Formula:
C22H27ClO4
Molecular Weight:
390.9 g/mol
isochromophilone II
CAS No.: 154170-71-5
Main Products
VCID: VC0127941
Molecular Formula: C22H27ClO4
Molecular Weight: 390.9 g/mol
| CAS No. | 154170-71-5 |
|---|---|
| Product Name | isochromophilone II |
| Molecular Formula | C22H27ClO4 |
| Molecular Weight | 390.9 g/mol |
| IUPAC Name | (7R,8R)-5-chloro-3-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-7-hydroxy-7-methyl-8-(2-oxopropyl)-8H-isochromen-6-one |
| Standard InChI | InChI=1S/C22H27ClO4/c1-6-13(2)9-14(3)7-8-16-11-17-18(12-27-16)19(10-15(4)24)22(5,26)21(25)20(17)23/h7-9,11-13,19,26H,6,10H2,1-5H3/b8-7+,14-9+/t13-,19+,22+/m0/s1 |
| Standard InChIKey | QEPMTPAOVMUVBT-VOQBEJNXSA-N |
| Isomeric SMILES | CC[C@H](C)/C=C(\C)/C=C/C1=CC2=C(C(=O)[C@]([C@@H](C2=CO1)CC(=O)C)(C)O)Cl |
| SMILES | CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C(C(C2=CO1)CC(=O)C)(C)O)Cl |
| Canonical SMILES | CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C(C(C2=CO1)CC(=O)C)(C)O)Cl |
| Synonyms | isochromophilone II isochromophilone IIa isochromophilone II |
| PubChem Compound | 6438450 |
| Last Modified | Nov 11 2021 |
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